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Chemical Identity & Properties

Get Quote

Property Type Property Name Value Unit Source
Basic Identification IUPAC Name methyl 9-decenoate [1]
CAS Registry Number 25601-41-6 [2] [3]
[4]
Molecular Formula C11H2002 [1]112]
Molecular Weight 184.28 g/mol [2] [4]
InChIKey SBIGSHCJIXYGFMX- [1][2]
UHFFFAOYSA-N
Physical Properties Boiling Point 123 °C(at21 [3][4]
Torr)
Density (Predicted) 0.883 £ 0.06 g/cms3 [3]1[4]
Vapor Pressure 13.37 Pa at [3]1[4]
25°C
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Property Type Property Name Value Unit Source
logP (Octanol/Water) 3.076 - 4.6 [5] [4]
Physical State (at room  Liquid [2]
temp.)

Thermodynamic Enthalpy of Formation -389.74 kJ/mol [5]

Properties (AfH°gas)
Enthalpy of 48.57 kJ/mol [5]

Vaporization (AvapH®)

Enthalpy of Fusion 25.75 kJ/mol [5]
(AfusH®)

Experimental Data & Protocols

The following diagram illustrates the key experimental workflows and the logical relationship between the

analytical techniques used for methyl 9-decenoate:

Methyl 9-Decenoate
Sample

Gas Chromatography (GC) HPLC Analysis NMR Spectral Prediction

4 Column: CP Sil 8 CB )

Carrier Gas: Helium (He) Column: Newcrom R1 (RP-HPLC) Proton Environments:
Initial Temp.: 40°C for 2 min Mobile Phase: Acetonitrile, Water, Acid CHs-O (C1): ~3.6 ppm
Ramp: 4°C/min Acid: H3PO4 (or HCOOH for MS) -CH2-C= (C9): ~1.5-2.5 ppm
Final Temp.: 280°C Detection: UV or MS -CH= (C10): ~4.5-6.5 ppm

L Retention Index: 1316 )
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Gas Chromatography (GC) Analysis

This method is suitable for separating and analyzing methyl 9-decenoate in a mixture [1].

e Protocol Details
o Column: Capillary CP Sil 8 CB (60 m x 0.25 mm x 0.25 um) [1].
o Carrier Gas: Helium [1].
o Temperature Program:
= |nitial Temperature: 40°C, held for 2 minutes [1].
= Ramp Rate: 4°C per minute [1].
= Final Temperature: 280°C [1].
o Key Result: The compound has a retention index of 1316 under these conditions [1].

HPLC Analysis

This method can be used for analysis, including purification or mass spectrometry (MS) compatible

applications [6].

e Protocol Details
o Column: Newcrom R1 (a reverse-phase column with low silanol activity) [6].
o Mobile Phase: Composed of acetonitrile (MeCN), water, and an acid [6].
o Acid Modifier:
= Use phosphoric acid for standard UV detection [6].
= Replace with formic acid for MS-compatible applications [6].
o Scalability: The method is scalable and can be adapted for fast UPLC using columns with
smaller 3 um particles or for preparative separation to isolate impurities [6].

NMR Spectral Prediction

While no experimental NMR data was found in the search results, the chemical shifts for its protons can be

estimated using general principles [7].

¢ Interpretation Guide
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o Protons a to C=0 (C2): The methylene group (CHz) directly adjacent to the ester carbonyl is
predicted to be in the region of 2.5 - 4.5 ppm due to the deshielding effect of the oxygen atom
[7].

o Alkenyl Proton (C10): The proton (CH=) directly attached to the double bond carbon is
predicted to be in the region of 4.5 - 6.5 ppm [7].

o Methylene Protons o to Alkene (C8): The methylene group (CH2) adjacent to the double bond
is predicted to be in the region of 1.5 - 2.5 ppm [7].

o Remote Methyl/Methylene Protons: The terminal methyl (C1) and other methylene groups in
the middle of the chain are expected to appear between 0.9 - 1.5 ppm [7].

Research Context & Applications

Methyl 9-decenoate is not just a chemical standard; it has practical relevance in several scientific fields.

¢ Role in Research: It is used as a high-purity reference standard (>98%) in lipid research and is
typically stored in a freezer to maintain stability [2].

¢ Industrial Applications: Due to its fruity, waxy odor, it is employed as a flavoring agent and
fragrance ingredient in the food and cosmetics industries [3]. It also serves as a building block in
pharmaceutical production and the synthesis of other chemical products [3].

o Safety & Handling: One safety data sheet (SDS) classifies it with the signal word "Warning" and the
hazard statement H400 (Very toxic to aquatic life). Recommended precautions include avoiding
release into the environment and using proper waste disposal methods [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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